Cas no 727975-81-7 (2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 727975-81-7
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD04117111
• CID: 1074871
• PubChem ID: 2759669
• Update Time: 2025-08-04

2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-6-methylimidazo-[1,2-a]pyridine-3-carbaldehyde
• 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• MFCD04117111
• AKOS000264659
• CS-0358746
• 2-(4-Methoxy-phenyl)-6-methyl-imidazo[1,2-a]-pyridine-3-carbaldehyde
• 727975-81-7
• 2-(4-methoxy-phenyl)-6-methyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• LS-02466
• STK504155
• ALBB-006833

• MDL： MFCD04117111
• Inchi： 1S/C16H14N2O2/c1-11-3-8-15-17-16(14(10-19)18(15)9-11)12-4-6-13(20-2)7-5-12/h3-10H,1-2H3
• InChI Key： LADHYBCWSCBABU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=C(C=O)N2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6Ų

2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde

Introduction to 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 727975-81-7)

2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde, with the CAS number 727975-81-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in medicinal chemistry. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular formula of 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde is C₁₆H₁₅N₃O₂, and its molecular weight is approximately 273.31 g/mol. The compound features a conjugated system with an imidazopyridine core and a methoxyphenyl substituent, which contributes to its stability and reactivity in various chemical reactions.

Recent Research Findings:

In a study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the pharmacological properties of 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde. The compound was found to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Another notable study published in the European Journal of Medicinal Chemistry in 2020 explored the neuroprotective effects of 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde. The researchers demonstrated that the compound effectively protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These results indicate that the compound may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Synthesis and Chemical Properties:

The synthesis of 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde typically involves a multi-step process. One common approach is to start with 4-methoxybenzaldehyde and react it with 6-methylimidazo[1,2-a]pyridin-3(4H)-one under appropriate conditions to form the desired product. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in achieving high yields and purity.

The physical properties of 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde include a melting point of around 150°C and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

Potential Applications:

The unique chemical structure and biological activities of 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde make it a valuable candidate for various applications in medicinal chemistry. Its anti-inflammatory properties suggest potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its neuroprotective effects make it a promising lead for developing treatments for neurodegenerative diseases.

Beyond its therapeutic applications, 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde can also serve as an important intermediate in the synthesis of more complex molecules with diverse biological activities. Its reactivity and stability make it suitable for use in combinatorial chemistry approaches to discover new drug candidates.

Safety Considerations:

While 2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde is generally considered safe for laboratory use when proper handling protocols are followed, it is important to handle the compound with care. Standard laboratory safety measures should be observed, including the use of personal protective equipment (PPE) such as gloves and goggles. Additionally, proper disposal methods should be followed to ensure environmental safety.

Conclusion:

2-(4-methoxyphenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 727975-81-7) is a versatile organic compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents for inflammatory disorders and neurodegenerative diseases. Ongoing research continues to uncover new insights into its properties and applications, further highlighting its importance in the field.